Cas no 97851-14-4 (3,3'-dinitrobiphenyl-4-ol)

• Product name: 3,3'-dinitrobiphenyl-4-ol
• CAS No: 97851-14-4
• MF: C₁₂H₈N₂O₅
• MW: 260.2023229599
• MDL: MFCD01740564
• CID: 1989876
• PubChem ID: 57324

3,3'-dinitrobiphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 3,3'-dinitrobiphenyl-4-ol
• 2-nitro-4-(3-nitrophenyl)phenol
• CCRIS 5766
• MFCD01740564
• BRN 5576283
• DTXCID50165779
• DTXSID50243288
• 4-BIPHENYLOL, 3,3'-DINITRO-
• 3,3'-Dinitro-4-biphenylol
• 2-Nitro-4-(3-nitrophenyl)phenol, 95%
• 3,3'-Dinitro[1,1'-biphenyl]-4-ol #
• 97851-14-4
• (1,1'-Biphenyl)-4-ol, 3,3'-dinitro-
• 4-Hydroxy-3,3'-dinitrobiphenyl

• MDL： MFCD01740564
• Inchi： InChI=1S/C12H8N2O5/c15-12-5-4-9(7-11(12)14(18)19)8-2-1-3-10(6-8)13(16)17/h1-7,15H
• InChI Key： SLRQNUOHLJYXRG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC(=C(C=C2)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.043
• Monoisotopic Mass: 260.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.471
• Boiling Point: 413.7°C at 760 mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.666

Additional information on 3,3'-dinitrobiphenyl-4-ol

3,3'-Dinitrobiphenyl-4-ol (CAS No. 97851-14-4): Properties, Applications, and Industry Insights

3,3'-Dinitrobiphenyl-4-ol (CAS No. 97851-14-4) is a specialized organic compound with a molecular structure featuring two nitro groups attached to a biphenyl backbone. This compound is widely recognized in industrial and research settings for its unique chemical properties, including its role as an intermediate in synthetic chemistry. The dinitrobiphenyl derivative is particularly valued for its stability and reactivity, making it a key component in the production of dyes, polymers, and advanced materials.

In recent years, the demand for nitroaromatic compounds like 3,3'-dinitrobiphenyl-4-ol has surged due to their applications in high-performance materials and specialty chemicals. Researchers and manufacturers frequently search for "CAS 97851-14-4 uses" or "3,3'-dinitrobiphenyl-4-ol synthesis," highlighting its relevance in modern chemistry. The compound's ability to undergo selective reduction or substitution reactions makes it a versatile building block for creating complex molecular architectures.

From an environmental and sustainability perspective, the production and handling of 3,3'-dinitrobiphenyl-4-ol align with the growing focus on green chemistry. Innovations in catalytic processes and solvent-free reactions have reduced the ecological footprint of nitroaromatic synthesis. This aligns with popular search queries such as "eco-friendly nitro compound production" and "sustainable chemical intermediates," reflecting industry trends toward greener practices.

The analytical characterization of 3,3'-dinitrobiphenyl-4-ol involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for critical applications. Quality control is a recurring topic among professionals, with searches like "CAS 97851-14-4 purity standards" underscoring its importance in pharmaceutical and material science research. The compound's thermal stability and solubility profile further expand its utility in coatings and electronic materials.

Looking ahead, 3,3'-dinitrobiphenyl-4-ol is poised to play a pivotal role in emerging technologies, including organic electronics and nanotechnology. Its structural adaptability supports innovations in conductive polymers and sensors, addressing search trends like "nitroaromatics in electronics." As industries prioritize efficiency and precision, this compound exemplifies the intersection of traditional chemistry and cutting-edge applications.